Cas no 2770517-35-4 (N-(3-amino-5-acetamidopentyl)acetamide)

• Product Name: N-(3-amino-5-acetamidopentyl)acetamide
• CAS No: 2770517-35-4
• MF: C₉H₁₉N₃O₂
• MW: 201.266062021255
• CID: 5778504
• PubChem ID: 165995202
• Update Time: 2025-11-01

N-(3-amino-5-acetamidopentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-37402879
• 2770517-35-4
• N-(3-amino-5-acetamidopentyl)acetamide

• Inchi： 1S/C9H19N3O2/c1-7(13)11-5-3-9(10)4-6-12-8(2)14/h9H,3-6,10H2,1-2H3,(H,11,13)(H,12,14)
• InChI Key： VYYBCTCNSRPQJW-UHFFFAOYSA-N
• SMILES： O=C(C)NCCC(CCNC(C)=O)N

Computed Properties

• Exact Mass: 201.147726857g/mol
• Monoisotopic Mass: 201.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 84.2Ų

Additional information on N-(3-amino-5-acetamidopentyl)acetamide

Professional Introduction to N-(3-amino-5-acetamidopentyl)acetamide (CAS No. 2770517-35-4)

N-(3-amino-5-acetamidopentyl)acetamide, a compound with the chemical identifier CAS No. 2770517-35-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of N-(3-amino-5-acetamidopentyl)acetamide consists of a pentyl chain substituted with both an amino group and an acetamide moiety. This configuration imparts a high degree of versatility, enabling the compound to interact with various biological targets. The presence of the amino group at the 3-position and the acetamide at the 5-position creates a scaffold that is conducive to further chemical modifications, making it a valuable intermediate in synthetic chemistry.

In the realm of medicinal chemistry, the development of novel compounds that can modulate biological pathways is of paramount importance. N-(3-amino-5-acetamidopentyl)acetamide has been studied for its potential role in inhibiting specific enzymes and receptors involved in inflammatory and metabolic disorders. Recent research has highlighted its efficacy in preclinical models, where it demonstrated promising results in reducing inflammation and improving metabolic function.

One of the most compelling aspects of N-(3-amino-5-acetamidopentyl)acetamide is its ability to serve as a precursor for more complex pharmacophores. By leveraging its reactive sites, chemists have been able to design derivatives with enhanced binding affinity and selectivity. These derivatives are being explored for their potential in treating conditions such as diabetes, obesity, and cardiovascular diseases.

The synthesis of N-(3-amino-5-acetamidopentyl)acetamide involves a series of well-defined chemical reactions that highlight the compound's synthetic accessibility. The process typically begins with the formation of the pentyl chain, followed by functionalization at the 3- and 5-positions. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are employed to achieve high yields and purity.

From a pharmacological perspective, the biological activity of N-(3-amino-5-acetamidopentyl)acetamide has been extensively evaluated in vitro and in vivo. Studies have shown that it can interact with targets such as kinases and transcription factors, thereby modulating signaling pathways associated with disease progression. Its mechanism of action is thought to involve both direct binding to biological targets and indirect effects through downstream effectors.

The development of new drug candidates often requires a multidisciplinary approach, integrating insights from chemistry, biology, and pharmacology. N-(3-amino-5-acetamidopentyl)acetamide exemplifies this synergy, as it has been the subject of collaborative research efforts aimed at optimizing its pharmacokinetic properties and therapeutic efficacy. These studies have not only advanced our understanding of its biological effects but also provided valuable insights into drug design principles.

In conclusion, N-(3-amino-5-acetamidopentyl)acetamide (CAS No. 2770517-35-4) represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features, synthetic accessibility, and biological activity make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this are poised to play a crucial role in the development of next-generation treatments.